Cas no 1395984-49-2 (4-isopropyl-6-oxocyclohex-1-enylboronic acid)

• Product Name: 4-isopropyl-6-oxocyclohex-1-enylboronic acid
• CAS No: 1395984-49-2
• MF: C₉H₁₅BO₃
• MW: 182.024603128433
• CID: 2135445
• Update Time: 2023-11-19

4-isopropyl-6-oxocyclohex-1-enylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-isopropyl-6-oxocyclohex-1-enylboronic acid
• CID 131847662
• Boronic acid, B-[5-(1-methylethyl)-3-oxo-1-cyclohexen-1-yl]-

• Inchi： 1S/C9H15BO3/c1-6(2)7-3-8(10(12)13)5-9(11)4-7/h5-7,12-13H,3-4H2,1-2H3
• InChI Key： ZTJHFFNNNRRNHF-UHFFFAOYSA-N
• SMILES： O=C1C=C(B(O)O)CC(C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 324.5±52.0 °C(Predicted)
• pka: 8.82±0.40(Predicted)